
Nafamostat mesylate solubility and preparation
for in vitro assays

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Nafamostat

Cat. No.: B1217035 Get Quote

Application Notes and Protocols for Nafamostat
Mesylate
Topic: Nafamostat Mesylate Solubility and Preparation for in vitro Assays

Audience: Researchers, scientists, and drug development professionals.

Introduction
Nafamostat mesylate, also known as FUT-175, is a potent, broad-spectrum, and reversible

serine protease inhibitor.[1] It targets a wide array of proteases including trypsin, tryptase,

thrombin, and coagulation factors Xa and XIIa.[1][2][3] Its inhibitory action extends to the

complement and kallikrein-kinin systems.[1][2] Due to its ability to inhibit transmembrane

protease, serine 2 (TMPRSS2), nafamostat mesylate has gained significant attention for its

antiviral properties, particularly its effectiveness in blocking the entry of coronaviruses like

MERS-CoV and SARS-CoV-2 into host cells.[1] These application notes provide essential data

on the solubility, stability, and preparation of nafamostat mesylate for use in in vitro

experimental settings.

Physicochemical Properties
Molecular Formula: C₁₉H₁₇N₅O₂ • 2CH₃SO₃H[1]

Molecular Weight: 539.59 g/mol
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Appearance: White to beige powder[4]

CAS Number: 82956-11-4[1]

Solubility Data
Nafamostat mesylate is soluble in several common laboratory solvents. Solubility can be

enhanced by using fresh, anhydrous solvents, as moisture may reduce solubility.[5] For some

solvents, ultrasonic treatment may be necessary to achieve maximum solubility.[6]

Solvent Concentration
Molarity
(approx.)

Notes Reference

DMSO 100 mg/mL 185.32 mM

Use fresh

DMSO; moisture

can reduce

solubility.

[5]

50 mg/mL 92.66 mM

Ultrasonic

treatment may

be needed.

[1][6]

Water 100 mM ~54 mg/mL [7]

50 mg/mL 92.66 mM [1]

Ethanol 20 mg/mL 37.06 mM [8]

DMF 20 mg/mL 37.06 mM [8]

Storage and Stability
Proper storage is critical to maintain the potency and integrity of nafamostat mesylate.
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Form
Storage
Temperature

Duration Notes Reference

Lyophilized

Powder

Room

Temperature
24 Months

Store in a dry,

desiccated

environment.

[1]

-20°C 3 Years

Keep container

tightly closed and

protect from

moisture.

[5]

Stock Solution

(in Solvent)
-80°C 1 Year

Aliquot to

prevent repeated

freeze-thaw

cycles.

[1][5][9]

-20°C 1 Month [5]

4°C 1 Month [1]

Stability Notes:

The hydrolysis of nafamostat mesylate in aqueous solutions can be accelerated by the

presence of sodium bisulfite.[10]

The compound is stable in common intravenous infusion solutions (0.9% w/v sodium

chloride and 5% w/v glucose) for up to 24 hours at room temperature.[11][12]

In extracted plasma, nafamostat degrades at a rate of approximately 4.7% per hour at 5°C,

highlighting its instability in biological matrices containing esterases.[11][12]

Experimental Protocols
Preparation of a 100 mM DMSO Stock Solution
This protocol describes the preparation of a high-concentration stock solution for serial dilution.

Materials:
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Nafamostat mesylate powder

Anhydrous, sterile Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes or cryovials

Vortex mixer

Calibrated pipettes

Procedure:

Before opening, bring the vial of nafamostat mesylate powder to room temperature.[7]

To prepare a 100 mM stock solution, add 1.853 mL of DMSO per 10 mg of nafamostat
mesylate powder.

Calculation: (10 mg / 539.59 mg/mmol) = 0.01853 mmol. (0.01853 mmol / 100 mmol/L) =

0.0001853 L = 185.3 µL. For ease of measurement, scale up as needed (e.g., 1.853 mL

for 100 mg). A common vendor instruction is to reconstitute 10 mg in 1.23 ml of DMSO for

a 15 mM stock.[1]

Vortex the solution thoroughly to ensure the powder is completely dissolved. Gentle warming

or sonication can be used if necessary.

Aliquot the stock solution into smaller, single-use volumes in sterile cryovials to avoid

repeated freeze-thaw cycles.[1]

Store the aliquots at -80°C for long-term storage (up to 1 year).[5]

Preparation of Working Solutions for in vitro Assays
Working solutions should be prepared fresh for each experiment by diluting the stock solution

in the appropriate cell culture medium or assay buffer.

Procedure:
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Thaw a single aliquot of the 100 mM nafamostat mesylate stock solution at room

temperature.

Perform serial dilutions in sterile cell culture medium or assay buffer to achieve the desired

final concentration.

Important: The final concentration of DMSO in the assay should be kept low (typically ≤

0.1%) to avoid solvent-induced cytotoxicity or off-target effects. Ensure the vehicle control

contains an equivalent concentration of DMSO.

For example, to prepare a 100 µM working solution, first create an intermediate dilution (e.g.,

1:100) of the 100 mM stock in media to get a 1 mM solution. Then, dilute this 1 mM solution

1:10 in the final assay volume.

Mix gently but thoroughly before adding to the cells or assay plate.

Working concentrations can vary widely depending on the assay; for example, EC₅₀ for

MERS-CoV inhibition was 22.50 μM, while concentrations of 0.1-10 μM have been used to

study cancer cell invasiveness.[1][6]

Diagrams
Experimental Workflow
The following diagram outlines the general workflow for preparing nafamostat mesylate for use

in a typical in vitro cell-based assay.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 10 Tech Support

https://www.benchchem.com/product/b1217035?utm_src=pdf-body
https://www.cellsignal.com/products/activators-inhibitors/nafamostat-mesylate/38695
https://file.medchemexpress.com/batch_PDF/HY-B0190A/Nafamostat-mesylate-DataSheet-MedChemExpress.pdf
https://www.benchchem.com/product/b1217035?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1217035?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Solution Preparation

In Vitro Assay

Nafamostat Mesylate
(Lyophilized Powder)

Dissolve in
Anhydrous DMSO

100 mM Stock Solution
(Store at -80°C)

Prepare Working Solution
in Culture Medium

Thaw Aliquot

Treat Cells or Assay System

Incubate
(Time / Condition Dependent)

Analyze Endpoint
(e.g., Viral Entry, Enzyme Activity)

Click to download full resolution via product page

Caption: Workflow for nafamostat mesylate preparation and use.
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Mechanism of Action: Inhibition of Viral Entry and
Inflammation
Nafamostat mesylate inhibits serine proteases crucial for both viral entry and inflammatory

signaling cascades.
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Nafamostat Mesylate: Dual Inhibitory Action
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Caption: Nafamostat inhibits viral entry and inflammatory pathways.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Nafamostat Mesylate | Cell Signaling Technology [cellsignal.com]

2. go.drugbank.com [go.drugbank.com]

3. What is the mechanism of Nafamostat Mesilate? [synapse.patsnap.com]

4. chemicalbook.com [chemicalbook.com]

5. selleckchem.com [selleckchem.com]

6. file.medchemexpress.com [file.medchemexpress.com]

7. carlroth.com [carlroth.com]

8. axilscientific.com [axilscientific.com]

9. Nafamostat (mesylate)|82956-11-4|MSDS [dcchemicals.com]

10. Stability prediction of nafamostat mesilate in an intravenous admixture containing sodium
bisulfite - PubMed [pubmed.ncbi.nlm.nih.gov]

11. tandfonline.com [tandfonline.com]

12. tandfonline.com [tandfonline.com]

To cite this document: BenchChem. [Nafamostat mesylate solubility and preparation for in
vitro assays]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1217035#nafamostat-mesylate-solubility-and-
preparation-for-in-vitro-assays]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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